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Compound of Interest

Compound Name: Didecyl carbonate

Cat. No.: B15487549

Abstract

This document outlines a sensitive and robust High-Performance Liquid Chromatography-Mass
Spectrometry (HPLC-MS) method for the quantitative analysis of didecyl carbonate. Didecyl
carbonate is a dialkyl carbonate ester with applications in various industrial processes, and its
accurate quantification is crucial for quality control and research. This method utilizes a
reversed-phase C18 column with a methanol and water mobile phase, coupled with a single
quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode. The
protocol details sample preparation, instrument parameters, and data analysis, providing a
comprehensive guide for researchers, scientists, and professionals in drug development and
chemical analysis.

Introduction

Didecyl carbonate (C21H4203, MW: 342.6 g/mol ) is an organic compound with increasing
interest in various chemical formulations.[1] Its physicochemical properties necessitate a
reliable analytical method for its quantification in complex matrices. High-Performance Liquid
Chromatography (HPLC) coupled with Mass Spectrometry (MS) offers high selectivity and
sensitivity, making it an ideal technique for this purpose.[2] This application note describes a
novel HPLC-MS method developed and validated for the accurate quantification of didecyl
carbonate. The method is designed to be straightforward and reproducible, catering to the
needs of both research and quality control laboratories.
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Experimental Protocols
Materials and Reagents

o Didecyl carbonate reference standard (>98% purity)

HPLC-grade methanol

HPLC-grade acetonitrile

Ultrapure water (18.2 MQ-cm)

Formic acid (LC-MS grade)

Dimethyl carbonate (Internal Standard, >99% purity)

Instrumentation

o HPLC System: Agilent 1290 Infinity Il LC system or equivalent, equipped with a binary pump,
autosampler, and column thermostat.

e Mass Spectrometer: Agilent 6120 Single Quadrupole LC/MS system or equivalent, with an
electrospray ionization (ESI) source.

e Analytical Column: Agilent Zorbax RRHD Eclipse Plus C18, 2.1 x 50 mm, 1.8 pum, or
equivalent reversed-phase column.

Preparation of Standard and Sample Solutions

Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of didecyl carbonate reference
standard and dissolve it in 10 mL of methanol in a volumetric flask.

Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh 10 mg of dimethyl carbonate
and dissolve it in 10 mL of methanol in a volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of
the stock solution with methanol to achieve concentrations ranging from 1 pg/mL to 100 pg/mL.
Add the internal standard to each working standard to a final concentration of 10 pug/mL.
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Sample Preparation: Dissolve the sample containing didecyl carbonate in methanol to an

estimated concentration within the calibration range. Add the internal standard to a final

concentration of 10 pg/mL. Filter the final solution through a 0.22 um syringe filter before

injection.

HPLC-MS Method Parameters

HPLC Conditions:

Parameter

Value

Column

Zorbax RRHD Eclipse Plus C18, 2.1 x 50 mm,
1.8 um

Mobile Phase A

Water + 0.1% Formic Acid

Mobile Phase B

Methanol + 0.1% Formic Acid

0-1 min: 80% B, 1-5 min: 80-95% B, 5-6 min:

Gradient ) )
95% B, 6-6.1 min: 95-80% B, 6.1-8 min: 80% B
Flow Rate 0.4 mL/min
Column Temperature 40 °C
Injection Volume 5puL

Mass Spectrometer Conditions:
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Parameter Value
lonization Mode Electrospray lonization (ESI), Positive
Scan Mode Selected lon Monitoring (SIM)

[M+Na]*: 365.3, [M+H]*: 343.3 (for didecyl
SIM lons (m/z) carbonate); [M+H]*: 91.1 (for dimethyl

carbonate - |S)

Drying Gas Flow 10 L/min
Drying Gas Temp. 350 °C
Nebulizer Pressure 40 psi
Capillary Voltage 3500V
Fragmentor Voltage 100V

Data Presentation

The quantitative performance of the method was evaluated based on linearity, limit of detection
(LOD), limit of quantification (LOQ), and precision. The results are summarized in the table

below.

Parameter Didecyl Carbonate
Linearity Range (pg/mL) 1-100

Correlation Coefficient (r2) >0.998

Limit of Detection (LOD) (ug/mL) 0.25

Limit of Quantification (LOQ) (ug/mL) 0.80

Intra-day Precision (%RSD, n=6) <3%

Inter-day Precision (%RSD, n=6) <5%

Mandatory Visualizations
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Experimental Workflow Diagram

Caption: Experimental workflow for the quantification of didecyl carbonate.

Logical Relationship of Method Validation

Caption: Key parameters for HPLC-MS method validation.

Conclusion

The HPLC-MS method described in this application note provides a reliable and sensitive tool
for the quantification of didecyl carbonate. The method is characterized by its simple sample
preparation, rapid analysis time, and excellent performance in terms of linearity, precision, and
sensitivity. It is well-suited for routine analysis in quality control and for research applications
where accurate determination of didecyl carbonate is required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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